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Compound of Interest

Compound Name: 2,4,6-Trichlorobenzoic acid

Cat. No.: B1165891

An In-Depth Technical Guide to the Safe Handling of 2,4,6-Trichlorobenzoic Acid
Introduction

2,4,6-Trichlorobenzoic acid (CAS No. 50-43-1) is a chemical compound utilized in various
laboratory and research settings, including as a reactant in the synthesis of non-steroidal
selective glucocorticoid receptor agonists, flame retardant monomers, and antimicrobial agents.
[1][2] Given its hazardous properties, a comprehensive understanding of its safety and
handling precautions is paramount for researchers, scientists, and drug development
professionals. This guide provides an in-depth overview of the material's hazards, safe
handling protocols, and emergency procedures, compiled from safety data sheets and
chemical databases.

Hazard Identification and Classification

2,4,6-Trichlorobenzoic acid is classified under the Globally Harmonized System (GHS) with
the following hazards.[3][4]

e GHS Pictogram: GHSO07 (Exclamation Mark)[3]
 Signal Word:Warning[3][5]
Hazard Statements:

e H315: Causes skin irritation.[3][4][5]
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e H319: Causes serious eye irritation.[3][4][5]

e H335: May cause respiratory irritation.[3][4][5]

Precautionary Statements (Selected):

P261: Avoid breathing dust.[3][6]

e P264: Wash skin thoroughly after handling.[3][6]

e P271: Use only outdoors or in a well-ventilated area.[3][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][6]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3][6]
e P501: Dispose of contents/container to an approved waste disposal plant.[3][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented below.
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Property Value Source(s)
CAS Number 50-43-1 [3114]
Molecular Formula C7H3CIz02 [3114]
Molecular Weight 225.46 g/mol
Beige to light brown crystalline
Appearance (2]
powder
Melting Point 160-164 °C [1][7]
pKa 1.40 + 0.25 (Predicted) [1112]
Soluble in methanol; sparingly
N soluble in water; soluble in
Solubility [11[2]

organic solvents like ethanol

and acetone.

Toxicological Data

Toxicological information is crucial for assessing the potential health risks associated with

exposure. The available acute toxicity data is summarized in the table below.

Note: The source materials for this guide provide the results of toxicological studies but do not

include the detailed experimental protocols. The information should be used for hazard

awareness and risk assessment.

Test Route

Species Value

Toxic
Effects Source(s)
Observed

LD50 (Lethal Subcutaneou

Dose, 50%) S

Mouse 1200 mg/kg

Altered sleep
time, muscle
weakness,

[7]
dyspnea
(difficulty

breathing)
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

o Work should be conducted in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of dust.[3][8]

o Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[3]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles that meet European Standard EN
166 or OSHA's regulations in 29 CFR 1910.133.[6][8] A face shield may be necessary for
splash protection.[3][9]

o Hand Protection: Wear durable, chemical-resistant protective gloves (e.g., nitrile) inspected
prior to use.[3][6][10]

o Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or
chemical-resistant apron, to prevent skin exposure.[3][6][9]

» Respiratory Protection: For operations generating significant dust or in cases of inadequate
ventilation, use a NIOSH/MSHA or European Standard EN 136 approved respirator with a
suitable particulate filter (e.g., N95 dust mask).[6]

Hygiene Measures

e Handle in accordance with good industrial hygiene and safety practices.[6]
e Wash hands and face thoroughly after handling the substance.[11]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][10]

» Contaminated clothing should be removed and washed before reuse.[3][11]
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Storage Conditions

o Store in a dry, cool, and well-ventilated area.[2][3][6]

» Keep containers tightly closed when not in use.[3][6][12]

o Store locked up.[2][3]

o Incompatible Materials: Avoid storage with strong oxidizing agents.[5][8]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

First Aid Measures

o General Advice: In case of an accident or if you feel unwell, seek immediate medical advice
and show the safety data sheet to the doctor.[3][11]

 Inhalation: Move the exposed person to fresh air at once.[13] If breathing is difficult or has
stopped, provide artificial respiration.[3][5] Get medical attention.[3][6]

o Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected skin area
with plenty of soap and water.[3][6] If skin irritation occurs or persists, get medical advice.[3]
[13]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][13] Remove contact lenses if present and
easy to do.[3][5] Continue rinsing and get immediate medical attention.[3][6][11]

e Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with
water.[3][6] Never give anything by mouth to an unconscious person.[3] Get medical
attention.[3][5]

Accidental Release Measures

e Evacuate unnecessary personnel from the danger area.[3][11]

e Ensure adequate ventilation.[3]
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e Avoid substance contact and do not breathe the dust.[3][11]
o Wear appropriate personal protective equipment as described in Section 4.2.[3]

o For cleanup, sweep or shovel the spilled solid material into an appropriate, labeled container
for disposal.[3][11] Minimize the generation of dust during this process.[3]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO2), dry powder,
or water spray.[3]

e Special Hazards: The substance is combustible.[11] Thermal decompaosition can generate
hazardous gases, including carbon oxides (CO, CO:z) and hydrogen chloride.[3][5]

o Protective Equipment for Firefighters: Firefighters should wear gas-tight, chemically
protective clothing in combination with a self-contained breathing apparatus (SCBA).[3]

Workflow and Process Diagrams

The following diagrams illustrate key safety workflows for handling 2,4,6-Trichlorobenzoic
acid.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135577?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135577?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135577?userType=undefined
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15488999&countryCode=GB&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-5-Y3.pdf
https://www.benchchem.com/product/b1165891?utm_src=pdf-body
https://www.benchchem.com/product/b1165891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

1. Risk Assessment

(Review SDS & Procedures)

2. Implement Engineering Controls
(Fume Hood, Eyewash Station)

'

3. Select & Don PPE
(Gloves, Goggles, Lab Coat)

4. Chemical Handling
(Weighing, Synthesis)

5. Decontamination
(Clean Glassware & Surfaces)

6. Waste Disposal
(Segregate & Label Waste)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4,6-Trichlorobenzoic acid.
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Exposure Event Occurs

\

Inhalation
(Respiratory Irritation)

Skin Contact Eye Contact
(Irritation) (Serious Irritation)

Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15+ Minutes Rinse Mouth
Provide Artificial Respiration if Needed Wash with Soap & Water Remove Contact Lenses DO NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: First aid response protocol for various routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL14191~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2015:44:20~~2%204%206-Trichlorobenzoic%20acid~~
https://www.chemsrc.com/en/cas/50-43-1_752324.html
https://www.fishersci.com/store/msds?partNumber=AC247060100&productDescription=2%2C4%2C6-TRICHLOROBENZOIC+AC+10GR&vendorId=VN00032119&countryCode=US&language=en
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/t55301
https://www.sigmaaldrich.com/HK/en/sds/aldrich/135577?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/aldrich/139572?userType=undefined
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1165891#safety-and-handling-precautions-for-2-4-6-trichlorobenzoic-acid
https://www.benchchem.com/product/b1165891#safety-and-handling-precautions-for-2-4-6-trichlorobenzoic-acid
https://www.benchchem.com/product/b1165891#safety-and-handling-precautions-for-2-4-6-trichlorobenzoic-acid
https://www.benchchem.com/product/b1165891#safety-and-handling-precautions-for-2-4-6-trichlorobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

